Cas no 6478-47-3 (2,5-dimethyl-1-(4-methyl-3-nitrophenyl)-1H-pyrrole-3-carbaldehyde)
6478-47-3 structure
Product Name:2,5-dimethyl-1-(4-methyl-3-nitrophenyl)-1H-pyrrole-3-carbaldehyde
CAS No:6478-47-3
MF:C14H14N2O3
MW:258.272563457489
CID:1682329
PubChem ID:883132
Update Time:2025-04-21
2,5-dimethyl-1-(4-methyl-3-nitrophenyl)-1H-pyrrole-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2,5-dimethyl-1-(4-methyl-3-nitrophenyl)-1H-pyrrole-3-carbaldehyde
- ASISCHEM R24686
- SR-01000235533-1
- 2,5-dimethyl-1-(4-methyl-3-nitrophenyl)pyrrole-3-carbaldehyde
- AKOS000285801
- 6478-47-3
- DTXSID00983389
- 428489-37-6
- SR-01000235533
- CS-0118669
- Oprea1_368507
- Oprea1_718496
-
- Inchi: 1S/C14H14N2O3/c1-9-4-5-13(7-14(9)16(18)19)15-10(2)6-12(8-17)11(15)3/h4-8H,1-3H3
- InChI Key: MORPVVJNGMPWEG-UHFFFAOYSA-N
- SMILES: O=CC1C=C(C)N(C2C=CC(C)=C(C=2)[N+](=O)[O-])C=1C
Computed Properties
- Exact Mass: 258.10052
- Monoisotopic Mass: 258.100442
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 355
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.8
- XLogP3: 2.8
Experimental Properties
- Density: 1.21
- Boiling Point: 417.7°C at 760 mmHg
- Flash Point: 206.4°C
- Refractive Index: 1.594
- PSA: 65.14
2,5-dimethyl-1-(4-methyl-3-nitrophenyl)-1H-pyrrole-3-carbaldehyde Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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